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Compound of Interest

Compound Name: Phenylmethanimine

Cat. No.: B108103

Phenylmethanimine, also known as benzaldehyde imine or N-benzylideneamine, is a
chemical compound that requires careful handling and disposal due to its hazardous
properties. This guide provides essential safety and logistical information for researchers,
scientists, and drug development professionals to ensure the proper disposal of
phenylmethanimine in a safe and environmentally responsible manner. Adherence to local,
state, and federal regulations is paramount throughout the disposal process.[1][2]

Key Safety and Hazard Information

Phenylmethanimine is classified as a hazardous substance, exhibiting corrosive properties
that can cause severe skin burns and eye damage.[2][3] It is also harmful if swallowed or in
contact with skin.[2][3] Therefore, appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, must be worn when handling this
chemical.[1][3] All handling should be performed in a well-ventilated area or under a chemical
fume hood.[1]

Quantitative Data for Phenylmethanimine

The following table summarizes key quantitative data for phenylmethanimine (benzylamine),
which is essential for risk assessment and the planning of disposal procedures.
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Property Value Source

Aquatic Toxicity (Acute)

LC50 (Fish, 96h) <46.4 mgl/L [4]
EC50 (Aquatic Invertebrates,

o) >100 mg/L [4]
ErC50 (Algae, 72h) 50 mg/L [4]
Physical/Chemical Properties

UN Number UN2735 [5]
Hazard Class 8 (Corrosive) [5]
Packing Group I [5]

Note: Phenylmethanimine is a synonym for benzylamine, and safety data for benzylamine is
used here.

Phenylmethanimine Disposal Workflow

The following diagram illustrates the recommended step-by-step procedure for the safe
disposal of phenylmethanimine waste.
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<i>

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Step 2: Segregate Waste
(Keep separate from incompatible materials)

:

Step 3: Label Waste Container
(‘Hazardous Waste', 'Phenylmethanimine’)

Step 4: Store Securely
(Cool, dry, well-ventilated area)

(Step 5: Contact Environmental Health & Safety (EHS) or Licensed Waste Disposal Service]

l

[Step 6: Arrange for Professional TransporD

(Follow DOT regulations)

.

Step 7: Final Disposal
(Incineration is the preferred method)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Phenylmethanimine: A Comprehensive
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108103#phenylmethanimine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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